Cas no 1098396-46-3 (4-chloro-N-(dicyclopropylmethyl)aniline)

• Product Name: 4-chloro-N-(dicyclopropylmethyl)aniline
• CAS No: 1098396-46-3
• MF: C₁₃H₁₆ClN
• MW: 221.725842475891
• CID: 5215295
• PubChem ID: 43362783
• Update Time: 2025-06-08

4-chloro-N-(dicyclopropylmethyl)aniline Chemical and Physical Properties

Names and Identifiers

• 4-chloro-N-(dicyclopropylmethyl)aniline
• Benzenamine, 4-chloro-N-(dicyclopropylmethyl)-

• Inchi： 1S/C13H16ClN/c14-11-5-7-12(8-6-11)15-13(9-1-2-9)10-3-4-10/h5-10,13,15H,1-4H2
• InChI Key： QRFSFUKPHUCQBI-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)NC(C1CC1)C1CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 203
• XLogP3: 4.1
• Topological Polar Surface Area: 12

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 4-chloro-N-(dicyclopropylmethyl)aniline

Professional Introduction to 4-chloro-N-(dicyclopropylmethyl)aniline (CAS No. 1098396-46-3)

4-chloro-N-(dicyclopropylmethyl)aniline, identified by the chemical compound code CAS No. 1098396-46-3, is a significant molecule in the field of pharmaceutical chemistry and organic synthesis. This compound belongs to the class of aniline derivatives, which are widely recognized for their diverse biological activities and potential applications in drug development. The structural features of this molecule, particularly the presence of a 4-chloro substituent and a dicyclopropylmethyl group, contribute to its unique chemical properties and reactivity, making it a valuable intermediate in synthetic chemistry.

The dicyclopropylmethyl moiety in 4-chloro-N-(dicyclopropylmethyl)aniline introduces steric hindrance and electronic effects that can influence the molecule's interactions with biological targets. This feature has been extensively studied in recent years, as it can enhance binding affinity and selectivity in drug design. The 4-chloro group, on the other hand, is a common pharmacophore that can participate in various chemical reactions, including nucleophilic aromatic substitution and cross-coupling reactions, facilitating the synthesis of more complex molecules.

In the realm of pharmaceutical research, 4-chloro-N-(dicyclopropylmethyl)aniline has garnered attention due to its potential role in the development of novel therapeutic agents. Recent studies have highlighted its utility as a building block for designing small-molecule inhibitors targeting various enzymatic and receptor-based mechanisms. For instance, researchers have explored its application in creating kinase inhibitors, which are crucial for treating cancers and inflammatory diseases. The combination of the dicyclopropylmethyl group's steric bulk and the electron-withdrawing nature of the 4-chloro substituent allows for fine-tuning of the molecule's pharmacokinetic properties.

The synthesis of 4-chloro-N-(dicyclopropylmethyl)aniline involves multi-step organic transformations that showcase the ingenuity of modern synthetic methodologies. One notable approach involves the chlorination of aniline derivatives followed by nucleophilic substitution with dicyclopropylmethyl halides. This strategy leverages palladium-catalyzed cross-coupling reactions to introduce the desired substituents with high efficiency and selectivity. The use of transition metal catalysts has been a cornerstone in advancing synthetic routes, enabling chemists to construct complex molecular architectures with precision.

Advances in computational chemistry have further enhanced our understanding of 4-chloro-N-(dicyclopropylmethyl)aniline's behavior. Molecular modeling studies have provided insights into its binding interactions with biological targets, aiding in the rational design of more effective drugs. These computational techniques allow researchers to predict how modifications to the molecule's structure will affect its activity, thereby accelerating the drug discovery process. The integration of experimental data with computational predictions has become an indispensable tool in modern medicinal chemistry.

The pharmacological profile of 4-chloro-N-(dicyclopropylmethyl)aniline is another area of active investigation. Preclinical studies have demonstrated its potential as a scaffold for developing treatments against neurological disorders. The unique combination of structural features makes it a promising candidate for modulating neurotransmitter systems involved in conditions such as depression and anxiety. Additionally, its ability to cross the blood-brain barrier has been a focus of research, as this property is essential for therapeutic efficacy in central nervous system disorders.

In conclusion, 4-chloro-N-(dicyclopropylmethyl)aniline (CAS No. 1098396-46-3) represents a fascinating compound with significant implications in pharmaceutical chemistry. Its structural attributes and versatile reactivity make it a valuable asset in synthetic drug development. As research continues to uncover new applications and refine synthetic methodologies, this molecule is poised to play an increasingly important role in addressing unmet medical needs. The intersection of innovative chemistry and biological insight underscores the enduring importance of such compounds in advancing human health.